Cas no 1208367-88-7 (2-(1-ethylpiperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-ethylpiperidin-4-yl)ethan-1-ol
• CAS No: 1208367-88-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2111822
• Update Time: 2025-05-27

2-(1-ethylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-Piperidineethanol
• 2-(1-ethylpiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C9H19NO/c1-2-10-6-3-9(4-7-10)5-8-11/h9,11H,2-8H2,1H3
• InChI Key： PXAVRWJOPPIPBN-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-ethylpiperidin-4-yl)ethan-1-ol

Comprehensive Overview of 2-(1-ethylpiperidin-4-yl)ethan-1-ol (CAS No. 1208367-88-7): Properties, Applications, and Industry Insights

2-(1-ethylpiperidin-4-yl)ethan-1-ol, identified by its CAS number 1208367-88-7, is a specialized organic compound gaining traction in pharmaceutical and chemical research. This piperidine derivative features a unique molecular structure combining an ethyl-substituted piperidine ring with a hydroxyl-terminated ethyl side chain. Its chemical properties make it valuable for drug discovery, particularly in designing central nervous system (CNS) targeting molecules. Recent studies highlight its potential as a building block for neuromodulators and receptor-specific ligands, aligning with growing interest in precision medicine approaches.

The compound's physicochemical characteristics include moderate water solubility (logP ~1.2) and a molecular weight of 171.26 g/mol, making it suitable for formulation development. Researchers are exploring its metabolic stability and blood-brain barrier permeability – key parameters trending in neuropharmacology discussions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing industry demands for well-characterized intermediates in API synthesis.

Current applications focus on its role in developing novel therapeutic agents, particularly for neurological conditions. The structural flexibility of 2-(1-ethylpiperidin-4-yl)ethan-1-ol allows modifications at both the piperidine nitrogen and hydroxyl group, enabling creation of diverse analogs. This adaptability responds to market needs for targeted drug delivery systems, a frequently searched topic in medicinal chemistry forums. Patent analyses reveal increasing utilization in GPCR-targeted compounds, correlating with rising investments in neurodegenerative disease research.

From a synthetic perspective, the compound serves as a versatile chiral intermediate in asymmetric synthesis. Its production typically involves reductive amination of 4-(2-hydroxyethyl)piperidine, followed by purification through column chromatography. Manufacturers emphasize green chemistry principles in its synthesis – a response to growing environmental concerns in the pharmaceutical supply chain. Quality control protocols include rigorous testing for residual solvents and heavy metal content, addressing stringent regulatory requirements.

The commercial landscape shows steady demand growth, with 2-(1-ethylpiperidin-4-yl)ethan-1-ol listed in catalogs of major fine chemical suppliers. Market analysts note its inclusion in custom synthesis services, reflecting the compound's importance in drug discovery pipelines. Storage recommendations typically specify controlled ambient conditions (15-25°C) in airtight containers, with stability data supporting long-term shelf life under proper handling.

Emerging research directions explore the compound's potential in bioisostere development and prodrug formulations – topics generating significant academic interest. Computational studies model its molecular interactions with various biological targets, contributing to structure-activity relationship (SAR) databases. These developments position CAS 1208367-88-7 as a compound of continuing relevance in cutting-edge pharmaceutical research.

Safety assessments classify the material as requiring standard laboratory precautions, with available SDS documentation detailing proper handling procedures. The compound's toxicological profile appears favorable compared to similar piperidine derivatives, though comprehensive ADME studies remain ongoing. This safety aspect makes it attractive for high-throughput screening applications, where compound handling efficiency is paramount.

Industry observers predict sustained interest in 2-(1-ethylpiperidin-4-yl)ethan-1-ol due to its balanced lipophilicity profile and structural modularity. The compound exemplifies modern trends in fragment-based drug design, answering frequent queries about scaffold optimization strategies. As research continues, this molecule will likely contribute to advancements in personalized medicine and targeted therapy development, maintaining its status as a valuable tool for medicinal chemists worldwide.